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Compound of Interest

Compound Name: Anhydromethylenecitric acid

CAS No.: 144-16-1

Cat. No.: B047813

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Anhydromethylenecitric acid, systematically known as 5-Oxo-1,3-dioxolane-4,4-diacetic acid,

is a dicarboxylic acid derivative of citric acid. Its unique cyclic acetal structure, formed from the

condensation of citric acid and formaldehyde, imparts distinct chemical properties that make it

a valuable building block in organic synthesis and a molecule of interest in medicinal chemistry.

[1] This guide provides a comprehensive overview of the synthesis, chemical characteristics,

and key applications of anhydromethylenecitric acid, with a focus on its role in the synthesis

of the siderophore vibrioferrin and as a precursor for potential HIV reverse transcriptase

inhibitors.

Chemical Properties and Structure
Anhydromethylenecitric acid is a white crystalline solid with the chemical formula C₇H₈O₇

and a molecular weight of 204.13 g/mol .[2] Its structure features a five-membered dioxolane
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ring fused to a central quaternary carbon, which is also attached to two acetic acid moieties.

Table 1: Physicochemical Properties of Anhydromethylenecitric Acid

Property Value Reference(s)

CAS Number 144-16-1 [2][3]

Molecular Formula C₇H₈O₇ [2]

Molecular Weight 204.13 g/mol [2]

IUPAC Name
2-[4-(carboxymethyl)-5-oxo-

1,3-dioxolan-4-yl]acetic acid
[1]

Synonyms

Anhydromethylenecitric acid,

5-Oxo-1,3-dioxolane-4,4-

diacetic acid, Methylenecitric

acid

[3]

Appearance Colorless needles [4]

Melting Point 153-156 °C [4]

The presence of two carboxylic acid groups and a lactone-like dioxolane ring makes

anhydromethylenecitric acid a versatile molecule for chemical transformations.[1]

Synthesis of Anhydromethylenecitric Acid
The synthesis of anhydromethylenecitric acid typically starts from citric acid. While detailed

protocols are not widely available in commercial literature, the synthesis of its anhydride

derivative provides insight into its preparation.

Synthesis of 5-Oxo-1,3-dioxolane-4,4-diacetic Anhydride
A key derivative of anhydromethylenecitric acid is its anhydride, which serves as an

intermediate in the synthesis of other compounds like vibrioferrin.[4]

Experimental Protocol:
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To a stirred solution of 4,4-(5-oxo-1,3-dioxolane)diacetic acid (anhydromethylenecitric
acid) and N,N-dimethylaniline in chloroform, add phosphorus oxychloride dropwise at room

temperature.

Stir the mixture at room temperature and then cool to 0°C.

Collect the resulting precipitate by filtration.

Wash the precipitate with chloroform.

Recrystallize the crude product from ethyl acetate to yield 5-Oxo-1,3-dioxolane-4,4-diacetic

anhydride as colorless needles.[4]

Diagram 1: Synthesis of 5-Oxo-1,3-dioxolane-4,4-diacetic Anhydride

Caption: Reaction scheme for the synthesis of the anhydride derivative.

Spectroscopic Characterization
While a complete set of spectral data for anhydromethylenecitric acid is not readily available

in public databases, characterization data for its anhydride derivative has been reported.

5-Oxo-1,3-dioxolane-4,4-diacetic Anhydride:

Infrared (IR) Spectroscopy (Nujol): 1810, 1780, 1220, 1060 cm⁻¹[4]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy (60 MHz, DMSO-d₆): δ 3.38 (4H, s),

5.64 (2H, s)[4]

The IR spectrum shows characteristic strong carbonyl stretching bands for the anhydride group

at 1810 and 1780 cm⁻¹. The ¹H NMR spectrum displays two singlets, corresponding to the four

protons of the two acetic acid methylene groups and the two protons of the methylene group in

the dioxolane ring.

Applications in Research and Drug Development
Anhydromethylenecitric acid serves as a crucial starting material and building block in the

synthesis of complex molecules with biological activity.
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Synthesis of Vibrioferrin
Vibrioferrin is a siderophore, a high-affinity iron-chelating compound, produced by the

bacterium Vibrio parahaemolyticus. The total synthesis of vibrioferrin utilizes

anhydromethylenecitric acid as a precursor to the central citrate moiety of the molecule.[4]

The synthesis involves the conversion of anhydromethylenecitric acid to its anhydride, which

is then further elaborated to form the core structure of vibrioferrin. The determination of the

absolute configuration of the citrate part of vibrioferrin was achieved through this synthetic

route.[4]

Diagram 2: Role of Anhydromethylenecitric Acid in Vibrioferrin Synthesis

Anhydromethylenecitric Acid 5-Oxo-1,3-dioxolane-
4,4-diacetic Anhydride

Dehydration Dibenzyl citrate intermediateFurther steps VibrioferrinCoupling reactions

Click to download full resolution via product page

Caption: Simplified workflow for vibrioferrin synthesis.

Precursor for HIV Reverse Transcriptase Inhibitors
Anhydromethylenecitric acid is also utilized as a building block for the synthesis of lipophilic

isosteres of nucleoside triphosphates. These molecules are designed as potential inhibitors of

HIV reverse transcriptase, a critical enzyme in the life cycle of the human immunodeficiency

virus.[5] The rationale behind this application lies in modifying the structure of natural

nucleosides to create analogues that can compete with the natural substrates of the reverse

transcriptase enzyme, thereby inhibiting viral replication.

Potential as an Aconitase Inhibitor
Some commercial suppliers list anhydromethylenecitric acid as a potent and specific inhibitor

of the enzyme aconitase (aconitate hydratase).[1] Aconitase is a key enzyme in the

tricarboxylic acid (TCA) cycle, responsible for the isomerization of citrate to isocitrate. By acting

as a substrate analog, anhydromethylenecitric acid could potentially bind to the active site of

aconitase and disrupt the TCA cycle. This property would make it a valuable tool for studying

cellular bioenergetics, mitochondrial function, and metabolic stress. However, primary research

literature to substantiate this claim is not readily available.
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Conclusion
Anhydromethylenecitric acid is a specialized chemical with significant potential in synthetic

and medicinal chemistry. Its role as a precursor in the total synthesis of the siderophore

vibrioferrin is well-established, and its application as a building block for potential HIV inhibitors

highlights its relevance in drug discovery. While further research is needed to fully elucidate its

biological activities, such as its potential as an aconitase inhibitor, the unique structural features

of anhydromethylenecitric acid make it a compound of considerable interest for researchers

and drug development professionals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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